Cas no 80721-35-3 (2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester)
80721-35-3 structure
Product Name:2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester
CAS No:80721-35-3
MF:C10H11NO4
MW:209.198642969131
CID:705132
PubChem ID:71421131
Update Time:2025-04-19
2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester
- dimethyl 6-methylpyridine-2,4-dicarboxylate
- SCHEMBL24092263
- 80721-35-3
- DTXSID70840298
-
- Inchi: 1S/C10H11NO4/c1-6-4-7(9(12)14-2)5-8(11-6)10(13)15-3/h4-5H,1-3H3
- InChI Key: UVGLQKCAFWWUPU-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C(=O)OC)N=C(C)C=1)=O
Computed Properties
- Exact Mass: 209.06880783g/mol
- Monoisotopic Mass: 209.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 65.5Ų
2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester Related Literature
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
80721-35-3 (2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester) Related Products
- 1196151-91-3(Methyl 4-ethynylpyridine-2-carboxylate)
- 317335-15-2(methyl 4-(hydroxymethyl)pyridine-2-carboxylate)
- 13509-13-2(Methyl 4-methylpicolinate)
- 142074-49-5(2-(Ethoxycarbonyl)isonicotinic acid)
- 58997-09-4(4-methyl-2-Pyridinecarboxylic acid ethyl ester)
- 41438-38-4(2,4-diethyl pyridine-2,4-dicarboxylate)
- 24195-03-7(4-(Methoxycarbonyl)picolinic acid)
- 25658-36-0(Dimethyl pyridine-2,4-dicarboxylate)
- 58481-17-7(methyl 2-(hydroxymethyl)pyridine-4-carboxylate)
- 64463-46-3(methyl 4-formylpyridine-2-carboxylate)
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